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Compound of Interest

Compound Name: 6-Bromo-1-hexanol

Cat. No.: B126649 Get Quote

Essential Safety and Handling Guide for 6-
Bromo-1-hexanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-Bromo-1-hexanol, ensuring the safety of laboratory personnel

and the integrity of research.

Hazard Identification and Personal Protective
Equipment (PPE)
6-Bromo-1-hexanol is classified as a substance that causes skin irritation (H315), serious eye

irritation (H319), and may cause respiratory irritation (H335).[1] Adherence to proper PPE

protocols is mandatory to minimize exposure risks.

Recommended Personal Protective Equipment:
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Protection Type Specification Standard

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[1][2]

EN 166 (EU) or NIOSH (US)

approved.

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Fire/flame resistant and

impervious clothing.

EU Directive 89/686/EEC and

the standard EN 374.

Respiratory Protection

A full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges is

recommended if exposure

limits are exceeded or irritation

is experienced.

NIOSH (US) or CEN (EU)

approved.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 6-Bromo-1-hexanol is provided

below for easy reference during experimental planning.

Property Value

Appearance Clear colorless to slightly yellow liquid.

Boiling Point 105-106 °C at 5 mmHg.

Density 1.384 g/mL at 25 °C.

Flash Point >110 °C (>230 °F).

Solubility Soluble in chloroform and methanol.

Molecular Formula C6H13BrO.

Molecular Weight 181.07 g/mol .
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Safe Handling and Storage Protocol
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid breathing vapors or mist.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Use non-sparking tools and prevent fire caused by electrostatic discharge.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Recommended storage temperature is 2-8 °C.

Store locked up.

Incompatible with strong oxidizing agents, acid chlorides, and acid anhydrides.

First Aid Measures
Immediate medical attention is crucial in case of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice.

Eye Contact

Rinse cautiously with water for at least 15

minutes, also under the eyelids. Remove

contact lenses if present and easy to do.

Continue rinsing and get immediate medical

attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Accidental Release and Disposal Plan
Spill Response Workflow:

Chemical Spill Response

Spill Detected Evacuate Immediate Area
Immediate Action

Ensure Adequate Ventilation Wear Appropriate PPE Contain Spill with Inert Absorbent Material
(e.g., sand, vermiculite)

Collect and Place in a Suitable,
Closed Container for Disposal Clean Spill Area Dispose of as Hazardous Waste Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for handling a 6-Bromo-1-hexanol spill.

Disposal:
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Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.

Do not let the product enter drains. Chemical waste generators must determine whether a

discarded chemical is classified as a hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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